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Compound of Interest

Compound Name:
5-Bromo-2-iodo-3-

methoxypyrazine

Cat. No.: B022230 Get Quote

This document provides a comprehensive, step-by-step protocol for the safe handling and

disposal of 5-Bromo-2-iodo-3-methoxypyrazine (CAS No. 476622-89-6). As a halogenated

heterocyclic compound, it necessitates rigorous disposal procedures to ensure laboratory

safety, prevent environmental contamination, and maintain regulatory compliance. Adherence

to these guidelines is mandatory for all personnel handling this substance.

Core Safety & Hazard Profile
5-Bromo-2-iodo-3-methoxypyrazine is a solid compound classified as an irritant and harmful

substance.[1] Understanding its hazard profile is the foundation of its safe management and

disposal. All researchers must review the Safety Data Sheet (SDS) before working with this

chemical.[2]

Table 1: Key Safety & Identification Data
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Property Value Reference

CAS Number 476622-89-6 [3]

Molecular Formula C₅H₄BrIN₂O [1]

Physical Form Solid

GHS Pictogram GHS07 (Irritant) [1]

Signal Word Warning [1]

| Hazard Statements | H302: Harmful if swallowedH315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause respiratory irritation |[1] |

Regulatory Imperative: EPA and OSHA Compliance
The disposal of 5-Bromo-2-iodo-3-methoxypyrazine is governed by federal and local

regulations. Two primary agencies set the standards in the United States:

Environmental Protection Agency (EPA): Under the Resource Conservation and Recovery

Act (RCRA), this compound is classified as a hazardous waste due to its halogenated

organic nature.[4] Halogenated Organic Compounds (HOCs) are specifically regulated, and

their land disposal is restricted.[5][6]

Occupational Safety and Health Administration (OSHA): The "Occupational Exposure to

Hazardous Chemicals in Laboratories" standard (29 CFR 1910.1450), or the "Lab Standard,"

mandates that all laboratories develop a Chemical Hygiene Plan (CHP).[2][7][8] This plan

must include specific procedures for safe handling and waste disposal.[7]

The core principle derived from these regulations is that all waste containing 5-Bromo-2-iodo-
3-methoxypyrazine must be treated as hazardous waste.

The Critical Step: Waste Segregation
The single most important step in the proper disposal of this compound is segregation. Due to

the presence of bromine and iodine, this chemical waste is categorized as halogenated organic

waste.
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Causality: Halogenated wastes require specific treatment technologies, typically high-

temperature incineration with specialized scrubbers to neutralize the resulting acidic gases (like

HBr and HI).[9] Mixing halogenated waste with non-halogenated waste contaminates the entire

volume, drastically increasing disposal costs and violating regulatory protocols.[10][11] Even

trace amounts of a halogenated compound require the entire waste container to be treated as

halogenated.[11]

Step-by-Step Disposal Protocol
This protocol covers the lifecycle of the waste from its generation to its final collection.

Personal Protective Equipment (PPE)
Before handling any waste, ensure the following PPE is worn:

Gloves: Nitrile gloves are required. For extensive handling, consider double-gloving.

Eye Protection: Safety goggles or a face shield must be worn to protect against dust or

splashes.

Lab Coat: A standard laboratory coat is mandatory to prevent skin contact.

Waste Container Selection and Labeling
Designate a Container: Select a dedicated, leak-proof container made of a compatible

material (e.g., high-density polyethylene) with a secure, screw-top lid.[10][12]

Proper Labeling: The container must be labeled before the first drop of waste is added.[11]

The label must include:

The words "Hazardous Waste"[10]

The full chemical name: "Waste 5-Bromo-2-iodo-3-methoxypyrazine"

A list of any solvents used in rinsates.

The relevant hazard pictograms (GHS07 Irritant symbol).
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Waste Collection
All materials that have come into contact with 5-Bromo-2-iodo-3-methoxypyrazine must be

disposed of as hazardous waste.

Solid Waste: Carefully sweep up any solid residue using a dedicated brush and dustpan to

minimize dust generation. Place the collected solid into the designated hazardous waste

container.[13]

Contaminated Labware: Disposable items such as weighing paper, pipette tips, and

contaminated gloves must be placed directly into the solid hazardous waste container.

Glassware Decontamination: Rinse all contaminated glassware with a minimal amount of a

suitable solvent (e.g., acetone or ethanol) inside a chemical fume hood.[10] This rinsate is

now hazardous and must be collected in a separate, clearly labeled "Halogenated Liquid

Waste" container.[10] Do not pour the rinsate down the drain.

Temporary Storage
Secure Location: Keep the sealed waste container in a designated, well-ventilated waste

accumulation area within the laboratory.[13]

Segregation: Store the container away from incompatible materials, particularly strong

oxidizing agents.

Container Integrity: Keep the waste container closed at all times except when actively adding

waste.[11]

Final Disposal
Contact EHS: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.[10]

[12]

Documentation: Complete any necessary waste pickup forms or manifests as required by

your institution and the waste contractor.
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Approved Disposal Technologies
While the laboratory user is responsible for proper segregation and collection, the final

treatment of halogenated organic waste is handled by specialized facilities. The most common

and effective technology is high-temperature incineration.[9] This process destroys the organic

molecule, converting it to carbon dioxide, water, and inorganic acids, which are then scrubbed

from the exhaust stream. Other potential technologies for halogenated wastes include chemical

dechlorination and solidification for residuals.[9][12]

Emergency Procedures for Spills
In the event of a spill, immediate and correct action is crucial.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or

if dust is generated.

Secure the Area: Restrict access to the spill area. Ensure proper ventilation by working

within a fume hood if possible.

Don PPE: Wear appropriate PPE, including double nitrile gloves, safety goggles, and a lab

coat. For large spills, respiratory protection may be necessary.

Contain and Clean:

Gently cover the solid spill with an absorbent material (like vermiculite or sand) to prevent

dust from becoming airborne.

Carefully sweep the material into a designated hazardous waste container.

Clean the spill area with a detergent solution and then water. All cleaning materials must

be disposed of as hazardous waste.[14]

Report: Report the incident to your laboratory supervisor and EHS office, as required by your

institution's policy.

Disposal Workflow Diagram
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The following diagram outlines the decision-making process for the proper disposal of 5-
Bromo-2-iodo-3-methoxypyrazine waste.

Preparation & Handling

Waste Collection & Segregation

Storage & Final Disposal

Waste Generation
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Click to download full resolution via product page

Caption: Disposal workflow for 5-Bromo-2-iodo-3-methoxypyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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